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Compound of Interest

Compound Name: Diethyl acetylmalonate
CAS No.: 570-08-1
Cat. No.: B1295209
Get Quote
. J

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential, immediate safety and logistical
information for the use of Diethyl acetylmalonate, ensuring that your work is conducted with
the highest standards of safety and precision.

Chemical Profile and Hazards

Diethyl acetylmalonate is a combustible liquid that can cause serious eye irritation.[1] It is
also harmful to aquatic life.[1] Understanding its physical and chemical properties is the first
step toward safe handling.
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Property Value Source
CAS Number 105-53-3 [2]
Molecular Formula C7H1204 [2][3]
Molecular Weight 160.17 g/mol

Appearance Colorless liquid [3]
Boiling Point 199°C [3]
Flash Point 85°C (closed cup) [3]
Density 1.06 g/cm3 (at 20°C) [3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Diethyl

acetylmalonate to minimize exposure and ensure personal safety.

PPE Category

Specification

Rationale

Eye/Face Protection

Safety goggles with side
shields.[4]

Protects against splashes and
vapors that can cause serious

eye irritation.[1]

Skin Protection

Chemical-resistant gloves
(tested according to EN 374)

and a laboratory coat.[4][5]

Prevents skin contact, which
can cause redness and

irritation.[3]

Respiratory Protection

Generally not required with
adequate ventilation. A filter
respirator for organic vapors is
recommended for spills or in

poorly ventilated areas.[3][5][6]

Protects against inhalation of
vapors, which may cause
coughing.[3]

Operational Plan: From Receipt to Disposal
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A systematic approach to handling Diethyl acetylmalonate is crucial for laboratory safety. The
following workflow outlines the key steps for its use and disposal.

Workflow for Handling Diethyl Acetylmalonate
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Safe Handling Workflow

Experimental Protocols
1. Preparation:

 Inspect Container: Before use, visually inspect the container for any signs of damage or
leaks.

o Don PPE: Put on all required personal protective equipment as specified in the table above.

o Prepare Work Area: Ensure the work area is clean and well-ventilated.[5][6] Remove all
sources of ignition as Diethyl acetylmalonate is a combustible liquid.[1][3][6] Keep spill
control materials, such as sand or inert absorbent, readily available.[3][6]

2. Handling and Use:

» Dispense Chemical: Carefully dispense the required amount of Diethyl acetylmalonate.
Avoid generating vapors.

o Perform Experiment: Conduct the experimental procedure, being mindful of potential
incompatibilities with strong oxidants, acids, and bases.[6]

o Close Container: Tightly close the container immediately after use to prevent the release of
vapors.

3. Cleanup and Disposal:
o Decontaminate Work Area: Clean and decontaminate the work area thoroughly.

» Dispose of Waste: Dispose of unused Diethyl acetylmalonate and any contaminated
materials as hazardous waste in accordance with local, regional, and national regulations.[4]
Do not empty into drains.[4][5] Contaminated packaging should be treated as hazardous
waste.[4]
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» Doff PPE: Remove personal protective equipment in the correct order to avoid cross-
contamination.

» Wash Hands: Wash hands thoroughly with soap and water after handling the chemical.[1]
Emergency Procedures

In the event of an accidental exposure or spill, follow these procedures immediately:

Exposure/Spill Scenario First Aid / Spill Response

Immediately rinse with plenty of water for at
least 15 minutes, holding the eyelids open.[4][6]

Eye Contact ) o )
Seek medical attention if irritation persists.[1][3]

[7]

Remove contaminated clothing and wash the

Skin Contact affected area with soap and plenty of water.[3]

[6]

Move the affected person to fresh air and allow
Inhalation them to rest.[3][7] Seek medical attention if you

feel unwell.[3]

Rinse the mouth with water.[6][7] Do not induce

Ingestion vomiting.[7] Seek immediate medical attention.

[6]

Evacuate the area and ensure adequate
ventilation.[5] Remove all sources of ignition.[5]
[6] Contain the spill using an inert absorbent
Spill material (e.g., sand, diatomaceous earth) and
collect it in a suitable, closed container for
disposal.[3][4][6] Do not let the chemical enter

drains or waterways.[3][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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